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Introduction

Hematopoietic Progenitor Kinase 1 (Hpk1), also known as Mitogen-activated protein kinase
kinase kinase kinase 1 (MAP4K1), is a critical negative regulator of immune cell activation.[1][2]
Predominantly expressed in hematopoietic cells, Hpk1 attenuates signaling downstream of the
T-cell receptor (TCR) and B-cell receptor (BCR), thereby dampening immune responses.[3][4]
Inhibition of Hpk1 has emerged as a promising strategy in immuno-oncology to enhance anti-
tumor immunity by augmenting the activation and effector functions of T-cells, B-cells, and
dendritic cells (DCs).[5][6]

Hpk1-IN-35 is a potent and selective small molecule inhibitor of Hpk1. This document provides
detailed application notes and protocols for the preparation and use of Hpk1-IN-35 in various
cell culture experiments to probe its effects on immune cell signaling and function.

Hpk1-IN-35: Properties and Mechanism of Action

Hpk1-IN-35 is a 7H-Pyrrolo[2,3-d]pyrimidine derivative that potently and selectively inhibits the
kinase activity of Hpk1.[7][8]
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Property Value Reference
IC50 3.5 nM [7](8]
Molecular Formula C30H32Ns03S [8]
Molecular Weight 584.69 g/mol [8]
Solubility 10 mM in DMSO

Mechanism of Action: Upon TCR or BCR engagement, Hpk1 is activated and subsequently
phosphorylates key adaptor proteins, such as SLP-76 in T-cells and BLNK in B-cells.[3] This
phosphorylation leads to the recruitment of the 14-3-3 protein, resulting in the ubiquitination
and degradation of SLP-76/BLNK and the attenuation of downstream signaling pathways,
including the NF-kB and MAPK pathways. Hpk1-IN-35, by inhibiting the kinase activity of Hpk1,
prevents the phosphorylation of these downstream targets, leading to sustained signaling,
enhanced immune cell activation, proliferation, and cytokine production.[4][7][8]

Hpk1l Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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